Cas no 92028-07-4 (2-(naphthalen-2-yl)cyclopropan-1-amine)

• Product Name: 2-(naphthalen-2-yl)cyclopropan-1-amine
• CAS No: 92028-07-4
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 4321290
• PubChem ID: 43810327
• Update Time: 2025-06-26

2-(naphthalen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(2-naphthalenyl)-
• 2-Naphthalen-2-yl-cyclopropylamine
• 2-(naphthalen-2-yl)cyclopropan-1-amine
• DB-127125
• 2-(2-naphthalenyl)Cyclopropanamine
• 92028-07-4
• AKOS005217118
• EN300-145938
• SCHEMBL12972028
• AB01323801-02
• NCGC00333831-01

• Inchi： 1S/C13H13N/c14-13-8-12(13)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-13H,8,14H2
• InChI Key： FLKVLOCMGKAHPS-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 183.105
• Monoisotopic Mass: 183.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.5

Additional information on 2-(naphthalen-2-yl)cyclopropan-1-amine

Introduction to 2-(naphthalen-2-yl)cyclopropan-1-amine (CAS No. 92028-07-4)

2-(naphthalen-2-yl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 92028-07-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a unique structural motif combining a naphthalen-2-yl group with a cyclopropane ring, making it a versatile scaffold for drug discovery and development. The compound's distinct structural characteristics have garnered attention for its potential applications in modulating biological pathways and addressing various therapeutic challenges.

The naphthalen-2-yl moiety, an aromatic ring system derived from naphthalene, contributes to the compound's hydrophobicity and stability, which are critical factors in drug design. This aromatic component often serves as a key pharmacophore, interacting with biological targets such as enzymes and receptors. In contrast, the cyclopropane ring introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity. The presence of an amine group further allows for functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(naphthalen-2-yl)cyclopropan-1-amine as a lead compound for developing novel therapeutics. Studies have demonstrated its ability to interact with specific binding pockets of target proteins, suggesting applications in areas such as oncology, neurology, and anti-inflammatory treatments. The compound's structural features make it particularly interesting for designing molecules that can selectively inhibit disease-causing pathways while minimizing off-target effects.

In the context of modern drug discovery, the synthesis of 2-(naphthalen-2-yl)cyclopropan-1-amine has been optimized using state-of-the-art synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of its complex framework. These synthetic strategies not only enhance yield but also allow for the introduction of diverse substituents, facilitating the generation of a robust library of analogs for screening purposes.

One of the most compelling aspects of 2-(naphthalen-2-yl)cyclopropan-1-amine is its potential in modulating enzyme activity. Research has shown that derivatives of this compound can exhibit inhibitory effects on key enzymes involved in metabolic disorders and cancer progression. For instance, studies have explored its interaction with kinases and proteases, which are often dysregulated in pathological conditions. By targeting these enzymes, 2-(naphthalen-2-yl)cyclopropan-1-amine and its derivatives offer a promising avenue for developing targeted therapies.

The pharmacokinetic properties of 2-(naphthalen-2-yl)cyclopropan-1-amine are also under investigation to ensure its suitability for clinical applications. Preliminary studies indicate that the compound exhibits favorable solubility and metabolic stability, which are essential for oral bioavailability. Additionally, its chemical stability under various conditions makes it a candidate for formulation into long-lasting drug delivery systems, such as sustained-release matrices or nanoparticles.

Another area of interest is the exploration of 2-(naphthalen-2-yl)cyclopropan-1-amine in combination therapies. Given its ability to interact with multiple biological targets, this compound holds promise as part of multi-target directed drug design (MTDD) strategies. By simultaneously modulating several pathways involved in disease progression, combination therapies can achieve synergistic effects that single-agent treatments may not provide. This approach is particularly relevant in tackling complex diseases such as cancer and chronic inflammatory disorders.

The role of naphthalenyl and cyclopropane motifs in medicinal chemistry has been well-documented, with numerous examples demonstrating their therapeutic efficacy. The structural rigidity provided by the cyclopropane ring enhances binding interactions with biological targets, while the aromatic nature of the naphthalene moiety allows for diverse functionalization. These features make 2-(naphthalen-2-yl)cyclopropan-1-amine a valuable building block for designing novel molecules with improved pharmacological profiles.

In conclusion, 2-(naphthalen-2-y lcyclopropan -1 -amine (CAS No. 92028 -07 -4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology, neurology, and anti-inflammatory treatments make it a compelling candidate for further development. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a crucial role in shaping the future of drug discovery and development.